Cas no 2172021-02-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid is a specialized chemical compound primarily used in peptide synthesis and medicinal chemistry research. Its structure incorporates an Fmoc-protected amino group and a thiomorpholine-2-carboxylic acid moiety, making it valuable for constructing complex peptide scaffolds with enhanced stability and solubility. The cyclohexane ring contributes to conformational rigidity, while the thiomorpholine group offers potential for further functionalization. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies. Its well-defined reactivity profile and purity make it a reliable intermediate for developing peptidomimetics and bioactive molecules.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid structure
2172021-02-0 structure
Product name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid
CAS No:2172021-02-0
MF:C27H30N2O5S
MW:494.602506160736
CID:6233237
PubChem ID:165585734

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
    • EN300-1534100
    • 2172021-02-0
    • Inchi: 1S/C27H30N2O5S/c30-25(29-12-13-35-24(15-29)26(31)32)17-6-5-7-18(14-17)28-27(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,31,32)
    • InChI Key: HFHGNJREKFKASH-UHFFFAOYSA-N
    • SMILES: S1CCN(CC1C(=O)O)C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 494.18754324g/mol
  • Monoisotopic Mass: 494.18754324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 121Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1534100-0.25g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
0.25g
$3099.0 2023-06-05
Enamine
EN300-1534100-1.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
1g
$3368.0 2023-06-05
Enamine
EN300-1534100-50mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
50mg
$2829.0 2023-09-26
Enamine
EN300-1534100-250mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
250mg
$3099.0 2023-09-26
Enamine
EN300-1534100-500mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
500mg
$3233.0 2023-09-26
Enamine
EN300-1534100-5.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
5g
$9769.0 2023-06-05
Enamine
EN300-1534100-10.0g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
10g
$14487.0 2023-06-05
Enamine
EN300-1534100-2.5g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
2.5g
$6602.0 2023-06-05
Enamine
EN300-1534100-0.05g
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
0.05g
$2829.0 2023-06-05
Enamine
EN300-1534100-1000mg
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]thiomorpholine-2-carboxylic acid
2172021-02-0
1000mg
$3368.0 2023-09-26

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid Related Literature

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid

Research Briefing on 2172021-02-0 and 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic Acid

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2172021-02-0 and 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid. These compounds are gaining attention due to their potential applications in drug development, particularly in the design of peptide-based therapeutics and targeted drug delivery systems. This briefing provides an overview of the latest research findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid is a derivative of thiomorpholine, a heterocyclic compound known for its role in medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in this molecule is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains. Recent studies have explored the utility of this compound in the synthesis of complex peptides with enhanced stability and bioavailability.

Research on 2172021-02-0, a related compound, has revealed its potential as a building block for the development of new therapeutic agents. Preliminary studies suggest that this compound may exhibit unique pharmacokinetic properties, making it a promising candidate for further investigation. The exact structure and mechanism of action of 2172021-02-0 are still under investigation, but early findings indicate its relevance in the context of targeted drug delivery and enzyme inhibition.

One of the key challenges in the field is the optimization of synthetic routes for these compounds. Recent publications have described innovative approaches to the synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid, emphasizing the importance of high-yield and scalable methods. These advancements are critical for the large-scale production of peptide-based drugs and other biopharmaceuticals.

In addition to synthetic considerations, researchers have also investigated the biological activity of these compounds. In vitro studies have demonstrated that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid can interact with specific cellular targets, potentially modulating signaling pathways involved in disease progression. These findings underscore the compound's potential as a therapeutic agent or a tool for studying biological processes.

Looking ahead, further research is needed to fully elucidate the pharmacological properties and therapeutic applications of 2172021-02-0 and 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylthiomorpholine-2-carboxylic acid. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinical applications. This briefing serves as a foundation for future investigations and highlights the exciting possibilities that these compounds offer to the field of chemical biology and drug development.

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